Cas no 1021255-91-3 (N-[6-({[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide)

• Product Name: N-[6-({[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide
• CAS No: 1021255-91-3
• MF: C₁₄H₁₈N₆O₂S₂
• MW: 366.461719036102
• CID: 5863429
• PubChem ID: 25855492
• Update Time: 2025-07-17

N-[6-({[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[6-[2-[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanylpyridazin-3-yl]-2-methylpropanamide
• N-[6-({[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide
• F5126-0718
• 1021255-91-3
• N-(6-((2-((5-ethyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)isobutyramide
• AKOS024499648

• Inchi： 1S/C14H18N6O2S2/c1-4-11-18-20-14(24-11)16-10(21)7-23-12-6-5-9(17-19-12)15-13(22)8(2)3/h5-6,8H,4,7H2,1-3H3,(H,15,17,22)(H,16,20,21)
• InChI Key： MOEYANYAHQWGFT-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=NN=C(CC)S2)=O)C=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 366.09326619g/mol
• Monoisotopic Mass: 366.09326619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 163Ų

Additional information on N-[6-({[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide

Comprehensive Overview of N-[6-({[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide (CAS 1021255-91-3)

The compound N-[6-({[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide, identified by its CAS number 1021255-91-3, represents a sophisticated molecular structure with significant potential in pharmaceutical and agrochemical research. This thiadiazole-derived compound combines a pyridazine core with a carbamoyl linkage, making it a subject of interest for its unique physicochemical properties and potential applications. Researchers are increasingly exploring its role in drug discovery and enzyme inhibition, particularly in targeting metabolic pathways.

In recent years, the demand for heterocyclic compounds like 1021255-91-3 has surged due to their versatility in medicinal chemistry. The 5-ethyl-1,3,4-thiadiazol-2-yl moiety is known for its bioisosteric properties, often enhancing bioavailability and binding affinity. Coupled with the pyridazin-3-yl group, this compound exhibits promising interactions with biological targets, sparking inquiries about its potential in anti-inflammatory or antimicrobial applications. Such queries frequently appear in scientific databases and AI-driven literature searches, reflecting its relevance in contemporary research.

The structural complexity of N-[6-({[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide also raises questions about its synthetic routes and scalability. Organic chemists often investigate its preparation via sulfanyl linkage formation or amide coupling reactions. Discussions on platforms like ResearchGate and PubMed highlight challenges in optimizing yield and purity, underscoring the need for advanced chromatographic techniques and spectroscopic validation (e.g., NMR, HPLC-MS).

From a drug design perspective, the 2-methylpropanamide tail in CAS 1021255-91-3 may influence lipophilicity and membrane permeability—a hot topic in ADME/Tox studies. Computational models (in silico) predict moderate solubility and metabolic stability, aligning with trends in fragment-based drug discovery. These attributes make it a candidate for lead optimization pipelines, particularly in kinase inhibitor development, a field dominating cancer research forums.

Environmental and green chemistry considerations also apply to 1021255-91-3. Researchers evaluate its biodegradability and eco-toxicity to align with sustainable chemistry principles. Such analyses are critical given the global push for EPA-compliant and REACH-regulated compounds. Notably, its thiadiazole scaffold is scrutinized for potential bioactivity in crop protection, linking it to agrochemical innovation.

In summary, N-[6-({[(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide (CAS 1021255-91-3) embodies a multifaceted compound with cross-disciplinary appeal. Its exploration bridges medicinal chemistry, process optimization, and environmental safety, addressing key queries in modern life sciences. As AI-assisted molecular design evolves, this compound’s profile will likely expand, offering new avenues for high-throughput screening and therapeutic development.